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Compound of Interest

Compound Name: 4-Methyl-2-nitropyridine-1-oxide
CAS No.: 100047-40-3
Cat. No.: B1435054
Get Quote
. J

CAS: 100047-40-3 | Formula: CeHsN203 | MW: 154.12 g/mol

Module 1: Storage & Handling Fundamentals (FAQ)

Q: What are the absolute critical storage parameters for this compound? A: The stability of 4-
Methyl-2-nitropyridine-1-oxide is governed by the lability of the N-oxide bond and the high
electrophilicity of the C2-nitro position.

o Temperature: Store at 2-8°C for short-term (<3 months). For long-term archival (>6 months),
store at -20°C.

o Atmosphere:Strictly Inert (Argon/Nitrogen). The compound is hygroscopic. Moisture
accelerates hydrolysis and potential nucleophilic displacement of the nitro group.

o Light:Complete Darkness. Pyridine N-oxides are photochemically active. Exposure to
UV/visible light triggers rearrangement to oxaziridines or deoxygenation.

Q: Is this compound shock-sensitive or explosive? A:Treat as Potentially Energetic.
Compounds containing both nitro groups and N-oxide moieties possess high chemical energy.
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While 4-Methyl-2-nitropyridine-1-oxide is not typically classified as a primary explosive, it can
decompose exothermically upon rapid heating (>150°C).

e Protocol: Do not heat neat material above 100°C. Avoid friction/grinding of dry solids.
Q: Can | store it in solution? A:Not recommended for long periods.

 If necessary: Use anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN) stored in amber
vials under Argon.

o Avoid:Alcohols (Methanol/Ethanol). The 2-nitro group is highly susceptible to nucleophilic
displacement by alkoxides, even at ambient temperatures (see Troubleshooting).

Storage Decision Logic
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Figure 1: Storage Decision Tree for 4-Methyl-2-nitropyridine-1-oxide

Click to download full resolution via product page

Module 2: Stability & Degradation (Troubleshooting)
Issue 1: Unexpected Product in Nucleophilic Solvents

Symptom: You attempted a reaction in Methanol or Ethanol, but the product mass is lower than
expected, or NMR shows a methoxy peak (~4.0 ppm). Root Cause:Nucleophilic Aromatic
Substitution (SnAr). The nitro group at the 2-position (ortho to the N-oxide) is exceptionally
labile. The N-oxide moiety activates the ring toward nucleophilic attack. In alcoholic solvents,
the solvent itself (or alkoxide base) displaces the nitro group, forming 2-methoxy-4-
methylpyridine-1-oxide. Corrective Action:

e Switch Solvents: Use non-nucleophilic polar aprotic solvents like DMF, DMSO, or
Acetonitrile.
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e Avoid Strong Bases: If using bases, use non-nucleophilic bases (e.g., DIPEA, t-BuOK) and
bulky solvents to minimize substitution at C2.

Issue 2: Material Turned Red/Brown

Symptom: The yellow crystalline solid has darkened to red or brown after sitting on the bench.
Root Cause:Photochemical Rearrangement. Pyridine N-oxides undergo rearrangement to 1,2-
oxazepines or oxaziridines upon irradiation. This is often followed by ring contraction or
polymerization, leading to colored impurities. Corrective Action:

 Purification: Recrystallize from minimal hot ethyl acetate/hexanes (shielded from light).

o Prevention: All future handling must be done under low-light conditions or using amber
glassware.

Degradation Pathways Diagram
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Figure 2: Primary Degradation Pathways
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Module 3: Analytical Verification Protocols
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Purity Check via HPLC

Due to the polarity of the N-oxide, standard reverse-phase methods may result in peak tailing.
e Column: C18 end-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 um.

» Mobile Phase A: Water + 0.1% Formic Acid (buffers silanols).

» Mobile Phase B: Acetonitrile.

» Gradient: 5% B to 95% B over 15 mins.

o Detection: 254 nm (Nitro group absorbance) and 280 nm.

1H-NMR Validation

o Solvent: DMSO-de or CDCls.

o Diagnostic Peaks:
o H6 (Ortho to N-oxide): Expect a doublet around 8.2 - 8.5 ppm.
o Methyl Group: Singlet around 2.4 ppm.

o Absence of Nitro: If the nitro group is displaced (degradation), the chemical shift of the H3
proton will shift significantly upfield.

Module 4: Emergency Safety Procedures

Hazard Class Description Emergency Response
Nitro-pyridines are potent Skin: Wash with soap/water for

Skin/Eye lIrritant irritants and potential 15 min. Eyes: Rinse
sensitizers. immediately; do not rub.

Actte Toxicit Likely toxic if swallowed (Class  Induce vomiting ONLY if
cute Toxici
Y 6.1 analog). instructed by poison control.

) ] Fire: Use CO:z or dry powder.
Potential for rapid )
Thermal Hazard B Do not use high-pressure
decomposition >150°C. ) .
water jets (spreads material).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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